3-Chloro-5-nitrobenzotrifluoride
Overview
Description
3-Chloro-5-nitrobenzotrifluoride is a chemical compound with the molecular formula C7H3ClF3NO2 . It is used in various applications, including as an intermediate in the synthesis of other chemical compounds .
Synthesis Analysis
The synthesis of 3-Chloro-5-nitrobenzotrifluoride can be achieved through the nitration of 3-fluorobenzotrifluoride using mixed acid as a nitrating agent . The process involves treating the compound with molecular chlorine in the presence of a catalyst comprising a metal salt and a sulfur compound .Molecular Structure Analysis
The molecular structure of 3-Chloro-5-nitrobenzotrifluoride is represented by the InChI code:1S/C7H3ClF3NO2/c8-5-1-4(7(9,10)11)2-6(3-5)12(13)14/h1-3H
. This indicates the presence of chlorine, fluorine, nitrogen, and oxygen atoms in the compound. Chemical Reactions Analysis
The primary chemical reaction involving 3-Chloro-5-nitrobenzotrifluoride is its synthesis through the nitration of 3-fluorobenzotrifluoride . The reaction is highly exothermic and requires careful control to prevent the formation of undesirable byproducts .Physical And Chemical Properties Analysis
3-Chloro-5-nitrobenzotrifluoride has a molecular weight of 225.55 and a density of 1.503g/cm³ . It has a boiling point of 206-208°C and a flash point of 123.5°C . The compound is in liquid form at ambient temperature .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-Chloro-5-nitrobenzotrifluoride:
Pharmaceutical Intermediates
3-Chloro-5-nitrobenzotrifluoride is widely used as an intermediate in the synthesis of various pharmaceutical compounds. Its unique chemical structure allows it to be a building block for drugs targeting specific biological pathways. Researchers have utilized it in the development of anti-inflammatory and anti-cancer agents, leveraging its ability to introduce trifluoromethyl groups into complex molecules .
Agricultural Chemicals
In the field of agrochemistry, 3-Chloro-5-nitrobenzotrifluoride serves as a precursor for the synthesis of herbicides and pesticides. Its chemical properties enable the creation of compounds that are effective in controlling a wide range of pests and weeds, contributing to increased agricultural productivity and sustainability .
Material Science
This compound is also significant in material science, particularly in the development of advanced polymers and coatings. Its incorporation into polymer matrices can enhance properties such as thermal stability, chemical resistance, and mechanical strength. These materials find applications in various industries, including automotive and aerospace .
Dye and Pigment Manufacturing
3-Chloro-5-nitrobenzotrifluoride is used in the synthesis of dyes and pigments. Its ability to introduce nitro and chloro groups into aromatic rings makes it valuable for producing colorants with specific properties, such as high color fastness and resistance to fading. These dyes are used in textiles, plastics, and inks .
Analytical Chemistry
In analytical chemistry, 3-Chloro-5-nitrobenzotrifluoride is employed as a reagent for various analytical techniques. It can be used in the derivatization of compounds to improve their detection and quantification in complex mixtures. This application is crucial in environmental monitoring, food safety, and pharmaceutical quality control .
Organic Synthesis
The compound is a versatile reagent in organic synthesis, facilitating the introduction of trifluoromethyl groups into target molecules. This modification can significantly alter the physical and chemical properties of the resulting compounds, making them more suitable for specific applications. Researchers use it to synthesize novel compounds with potential applications in medicine, agriculture, and materials science .
Environmental Science
In environmental science, 3-Chloro-5-nitrobenzotrifluoride is studied for its environmental impact and degradation pathways. Understanding how this compound behaves in the environment helps in assessing its potential risks and developing strategies for its safe use and disposal. Research in this area contributes to the development of environmentally friendly practices and regulations .
Chemical Engineering
Chemical engineers utilize 3-Chloro-5-nitrobenzotrifluoride in the design and optimization of chemical processes. Its properties are leveraged to improve reaction efficiencies, selectivities, and yields in industrial-scale syntheses. This application is essential for the production of high-value chemicals and materials .
Mechanism of Action
Target of Action
It’s known that nitrobenzene compounds can interact with various biological targets, depending on their specific chemical structure and the presence of functional groups .
Mode of Action
It’s known to be used in the suzuki–miyaura coupling reaction, a type of cross-coupling reaction, used in organic chemistry to synthesize carbon–carbon bonds .
Biochemical Pathways
Pharmacokinetics
It’s known that the compound is a liquid at room temperature, which could influence its absorption and distribution . More research is needed to fully understand its pharmacokinetic properties .
Result of Action
It’s known that the compound can cause irritation to the skin, eyes, and respiratory tract, indicating a potential cytotoxic effect .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Chloro-5-nitrobenzotrifluoride. For instance, the compound should be handled in a well-ventilated area to minimize exposure and potential health risks . Furthermore, it should be stored at ambient temperature for optimal stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-chloro-3-nitro-5-(trifluoromethyl)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3NO2/c8-5-1-4(7(9,10)11)2-6(3-5)12(13)14/h1-3H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQXCQTAELHSNAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1[N+](=O)[O-])Cl)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00988551 | |
Record name | 1-Chloro-3-nitro-5-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00988551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.55 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-nitrobenzotrifluoride | |
CAS RN |
68849-24-1 | |
Record name | 1-Chloro-3-nitro-5-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00988551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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